Cas no 34569-15-8 (6-Chloro-2-ethyl-1H-benzo[d]imidazole)

6-Chloro-2-ethyl-1H-benzo[d]imidazole structure
34569-15-8 structure
Product Name:6-Chloro-2-ethyl-1H-benzo[d]imidazole
CAS No:34569-15-8
MF:C9H9ClN2
MW:180.634160757065
MDL:MFCD18800923
CID:294958
Update Time:2025-04-19

6-Chloro-2-ethyl-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-2-ethyl-1H-benzo[d]imidazole
    • 1H-Benzimidazole
    • 1H-Benzimidazole,6-chloro-2-ethyl-
    • 6-chloro-2-ethyl-1H-Benzimidazole
    • 2-ethyl-5-chlorobenzimidazole
    • 5-chloro-2-ethyl-1H-benzo[d]imidazole
    • 5-chloro-2-ethylbenzimidazole
    • AGN-PC-00KSYT
    • AK144850
    • SureCN7764723
    • SureCN8490941
    • 1H-Benzimidazole,5-chloro-2-ethyl-(9CI)
    • 2-Ethyl-5-chloro-1H-benzimidazole
    • 5-chloro-2-ethyl-1H-1,3-benzodiazole
    • 4,4'-Bis(tert-butyl)-2,2'-bipyridine
    • ST2412291
    • AB0069686
    • MDL: MFCD18800923
    • Inchi: 1S/C9H9ClN2/c1-2-9-11-7-4-3-6(10)5-8(7)12-9/h3-5H,2H2,1H3,(H,11,12)
    • InChI Key: AIXMQUWDZVRMJJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)NC(CC)=N2

Computed Properties

  • Exact Mass: 180.04557
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 163
  • XLogP3: 3.3
  • Topological Polar Surface Area: 28.7

Experimental Properties

  • PSA: 28.68

6-Chloro-2-ethyl-1H-benzo[d]imidazole Security Information

6-Chloro-2-ethyl-1H-benzo[d]imidazole Pricemore >>

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abcr
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6-Chloro-2-ethyl-1H-benzo[d]imidazole; .
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AB441775-5 g
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AB441775-10 g
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abcr
AB441775-25 g
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